Cas no 2228888-24-0 (2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol
• CAS No: 2228888-24-0
• MF: C₇H₉FO₂
• MW: 144.143565893173
• CID: 6406601
• PubChem ID: 153177944
• Update Time: 2025-10-30

2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol
• 2228888-24-0
• EN300-1817929

• Inchi： 1S/C7H9FO2/c1-5-2-3-7(10-5)6(9)4-8/h2-3,6,9H,4H2,1H3
• InChI Key： WFOOKEQABIPYQO-UHFFFAOYSA-N
• SMILES： FCC(C1=CC=C(C)O1)O

Computed Properties

• Exact Mass: 144.05865769g/mol
• Monoisotopic Mass: 144.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.4Ų

Additional information on 2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol

Comprehensive Overview of 2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol (CAS No. 2228888-24-0)

2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol, with the CAS registry number 2228888-24-0, is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of furan derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of a fluoro group and a 5-methylfuran moiety in its structure enhances its reactivity and potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents and functional materials.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as increased metabolic stability and enhanced binding affinity to biological targets. 2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol exemplifies these traits, positioning it as a promising candidate for drug discovery. Researchers are particularly intrigued by its potential role in the development of small-molecule inhibitors and enzyme modulators, which are critical in treating diseases like cancer and inflammatory disorders. Its structural features also align with the growing trend of fragment-based drug design, a strategy that leverages small molecular fragments to build potent therapeutics.

The synthesis of 2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol typically involves multi-step organic reactions, including fluorination and furan ring functionalization. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are often discussed in academic forums and industry conferences, reflecting the compound's relevance in modern synthetic chemistry. Additionally, its characterization via NMR spectroscopy and mass spectrometry ensures precise identification, a topic frequently searched by analytical chemists and quality control professionals.

Beyond pharmaceuticals, 2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol has potential applications in agrochemicals and specialty chemicals. The furan ring, a common motif in natural products, contributes to its bioactivity, while the fluoro substituent enhances its environmental persistence and efficacy. This dual functionality makes it a valuable intermediate for developing crop protection agents and pesticides, addressing global concerns about food security and sustainable agriculture. Industry experts often highlight its compatibility with green chemistry principles, a hot topic in environmental science.

From a commercial perspective, 2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol is available through specialized chemical suppliers, with purity grades ranging from research-grade to GMP-standard. Its pricing and availability are frequently queried in chemical databases and procurement platforms, underscoring its industrial demand. Regulatory compliance, such as REACH and FDA guidelines, is another area of interest for buyers, ensuring safe handling and application. The compound's shelf life and storage conditions—often stored under inert atmospheres—are also common search queries among laboratory personnel.

In summary, 2-fluoro-1-(5-methylfuran-2-yl)ethan-1-ol (CAS No. 2228888-24-0) represents a multifaceted compound with broad applicability in life sciences and material engineering. Its structural ingenuity, coupled with emerging synthetic methodologies, positions it at the forefront of innovation. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.